1-(2,5-dimethyl[1,3]oxazolo[5,4-d]pyrimidin-7-yl)-5-fluoro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 1-(2,5-dimethyl-[1,3]oxazolo[5,4-d]pyrimidin-7-yl)-5-fluoropyrimidine-2,4-dione
• InChI: InChI=1S/C11H8FN5O3/c1-4-13-8(7-10(14-4)20-5(2)15-7)17-3-6(12)9(18)16-11(17)19/h3H,1-2H3,(H,16,18,19)
• InChI Key: COUXRZIGMBMWOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C(=N1)OC(=N2)C)N3C=C(C(=O)NC3=O)F
• Molecular Formula: C11H8FN5O3
• Molecular Weight: 277.21 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the cyclization of substituted pyrimidines and heterocyclic amines. For example, the use of ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate (DMTE) has been documented for the facile synthesis of 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives, highlighting methods relevant to the synthesis of similar complex molecules (Kanno et al., 1991).

Molecular Structure Analysis

The structural analysis of these compounds often involves X-ray diffraction and NMR spectroscopy, providing insights into the arrangement of atoms within the molecule and confirming the presence of specific functional groups. Compounds like 5,7-dimethyl-oxazolo[5,4-d]pyrimidine derivatives have been analyzed for their structure-activity relationships, informing the design of new molecules with desired biological effects (Ye et al., 2015).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, including heterocyclization and substitution reactions, which are crucial for synthesizing derivatives with potential biological activities. The reactions often involve specific conditions, such as the use of concentrated sulfuric acid or phosphorus oxychloride, to achieve the desired transformations. For instance, oxazolo[4,5-d]pyrimidines have been obtained through reactions involving arylamidine hydrochlorides and triethylamine, leading to derivatives with potential vasodilator activities (Velihina et al., 2023).